3-hydroxy-19-nor-1,3,5(10)-cholatrien-24-oic acid
3-hydroxy-19-nor-1,3,5(10)-cholatrien-24-oic acid
Brand Name:
Vulcanchem
CAS No.:
100772-18-7
VCID:
VC0011897
InChI:
InChI=1S/C23H32O3/c1-14(3-10-22(25)26)20-8-9-21-19-6-4-15-13-16(24)5-7-17(15)18(19)11-12-23(20,21)2/h5,7,13-14,18-21,24H,3-4,6,8-12H2,1-2H3,(H,25,26)/t14-,18-,19-,20-,21+,23-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C
Molecular Formula:
C23H32O3
Molecular Weight:
356.5 g/mol
3-hydroxy-19-nor-1,3,5(10)-cholatrien-24-oic acid
CAS No.: 100772-18-7
Main Products
VCID: VC0011897
Molecular Formula: C23H32O3
Molecular Weight: 356.5 g/mol
| CAS No. | 100772-18-7 |
|---|---|
| Product Name | 3-hydroxy-19-nor-1,3,5(10)-cholatrien-24-oic acid |
| Molecular Formula | C23H32O3 |
| Molecular Weight | 356.5 g/mol |
| IUPAC Name | (4R)-4-[(8S,9S,13R,14S,17R)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C23H32O3/c1-14(3-10-22(25)26)20-8-9-21-19-6-4-15-13-16(24)5-7-17(15)18(19)11-12-23(20,21)2/h5,7,13-14,18-21,24H,3-4,6,8-12H2,1-2H3,(H,25,26)/t14-,18-,19-,20-,21+,23-/m1/s1 |
| Standard InChIKey | XMOYAJSUUCZZLU-XLAFRRDFSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)O)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C |
| Synonyms | 3-HNCOA 3-hydroxy-19-nor-1,3,5(10)-cholatrien-24-oic acid |
| PubChem Compound | 130467 |
| Last Modified | Nov 11 2021 |
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